Cas no 642-96-6 (benzene-1,2,3,4-tetrol)

• Product Name: benzene-1,2,3,4-tetrol
• CAS No: 642-96-6
• Molecular Formula: C₆H₆O₄
• Molecular Weight: 142.10944
• CID: 2024121
• PubChem ID: 588355

benzene-1,2,3,4-tetrol Properties

Names and Identifiers

• 1,2,3,4-Tetrahydroxy-benzol
• 1,2,3,4-tetrahydroxybenzene
• Benzen-1,2,3,4-tetraol
• benzene-1,2,3,4-tetraol
• benzenetetraol
• tetrahydroxybenzene
• trihydroxyphenol
• benzene-1,2,3,4-tetrol
• 1,2,3,4-Benzenetetrol
• Benzenetetrol
• EN300-1869021
• 642-96-6
• DTXSID40343226
• CHEBI:193965
• 1,2,3,4-Benzenetetrol #
• 3,4-dihydroxy-catechol
• SCHEMBL338346
• 980-791-5
• DTXCID00294306

• InChIKey： VERMEZLHWFHDLK-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H6O4/c7-3-1-2-4(8)6(10)5(3)9/h1-2,7-10H
• SMILES： C1=CC(=C(C(=C1O)O)O)O

Computed Properties

• Exact Mass: 142.02700
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 142.02660867g/mol
• Heavy Atom Count: 10
• Complexity: 102
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• LogP: 0.50900
• PSA: 80.92000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 5-unsubstituted pyrrogallols